1-(3,4-dimethylphenyl)-3-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrrolidine-2,5-dione

• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 1-(3,4-dimethylphenyl)-3-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H18N4O2S/c1-12-8-9-15(10-13(12)2)24-17(25)11-16(19(24)26)27-20-21-18(22-23-20)14-6-4-3-5-7-14/h3-10,16H,11H2,1-2H3,(H,21,22,23)
• InChI Key: WRLFFEXQGFLRBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)CC(C2=O)SC3=NNC(=N3)C4=CC=CC=C4)C

Description

This compound features a pyrrolidine-2,5-dione core substituted at position 1 with a 3,4-dimethylphenyl group and at position 3 with a sulfanyl-linked 5-phenyl-1,2,4-triazole moiety. Its structure combines a diketopiperazine-like scaffold with aromatic and heterocyclic substituents, which are common in bioactive molecules targeting neurological or enzymatic pathways.

Biological Activity

1-(3,4-dimethylphenyl)-3-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrrolidine-2,5-dione is a compound of interest due to its potential biological activities, particularly in the fields of anticancer and antimicrobial research. This article aims to provide a comprehensive overview of its biological activity based on available literature and research findings.

• Molecular Formula : C20H22N4OS
• Molecular Weight : 366.48 g/mol

The compound's biological activity is attributed to its structural components, particularly the triazole and pyrrolidine moieties. These structures are known to interact with various biological targets, including enzymes and receptors involved in cancer progression and microbial resistance.

Anticancer Activity

Research has indicated that derivatives of pyrrolidine compounds exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• Cytotoxicity Studies : In vitro studies have shown that related compounds exhibit IC50 values in the micromolar range against human cancer cell lines such as K562 (chronic myelogenous leukemia) and A431 (epidermoid carcinoma) . The presence of the triazole ring is believed to enhance the interaction with target proteins involved in cancer cell proliferation.

Table 1: Cytotoxic Activity Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)
Compound A	K562	7.4
Compound B	A431	<10
1-(3,4-dimethylphenyl)-3-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrrolidine-2,5-dione	TBD	TBD

Antimicrobial Activity

The compound also demonstrates promising antimicrobial properties. Triazole derivatives are known for their antifungal activity, and similar mechanisms may apply here:

• Inhibition Studies : Preliminary studies indicate that the compound can inhibit the growth of various bacterial strains. The sulfanyl group is thought to contribute to this activity by disrupting microbial cell walls or interfering with essential metabolic pathways.

Structure-Activity Relationship (SAR)

The biological activity of 1-(3,4-dimethylphenyl)-3-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrrolidine-2,5-dione can be further understood through SAR studies:

• Triazole Moiety : Enhances binding affinity to target enzymes.
• Pyrrolidine Ring : Provides structural stability and enhances bioavailability.
• Phenyl Substituents : Influence lipophilicity and cellular uptake.

Case Studies

Several studies have explored the efficacy of related compounds:

• Study on Antitumor Activity : A study synthesized various pyrrolidine derivatives and evaluated their cytotoxic effects against multiple cancer cell lines. The results indicated that modifications in the phenyl group significantly affected activity levels .
• Antimicrobial Efficacy : Another study focused on the antimicrobial properties of triazole derivatives, finding that specific substitutions led to enhanced efficacy against resistant bacterial strains .

Scientific Research Applications

Key Features

• Pyrrolidine Ring : Known for its role in various biologically active compounds.
• Triazole Moiety : Exhibits antifungal and antibacterial properties.
• Sulfur Substituent : Enhances the compound's reactivity and biological interactions.

Anticancer Activity

Research indicates that derivatives of pyrrolidine and triazole compounds exhibit promising anticancer properties. The specific compound discussed has been evaluated for its ability to inhibit cancer cell proliferation. A study published in Bull. Chem. Soc. Ethiop. highlighted that related pyrrolidine derivatives demonstrated significant cytotoxic effects against various cancer cell lines, suggesting that the target compound may share similar properties .

Antimicrobial Properties

The triazole component is particularly noted for its antimicrobial activity. Compounds containing triazole rings have been documented to possess broad-spectrum antimicrobial effects. In vitro studies have shown that such compounds can inhibit the growth of bacteria and fungi, making them valuable in developing new antimicrobial agents .

Anti-inflammatory Effects

Another area of interest is the anti-inflammatory potential of this compound. Pyrrolidine derivatives have been associated with anti-inflammatory activities, which could be beneficial in treating inflammatory diseases. The presence of both the pyrrolidine and triazole structures may synergistically enhance these effects .

Study 1: Anticancer Efficacy

In a recent study examining various pyrrolidine derivatives, researchers found that specific modifications to the structure significantly enhanced anticancer activity against human breast cancer cell lines. The study reported IC50 values indicating potent cytotoxicity, suggesting that similar modifications could be applied to the target compound for improved efficacy .

Study 2: Antimicrobial Assessment

Another investigation focused on testing the antimicrobial properties of triazole-containing compounds similar to our target molecule. The results showed effective inhibition against Gram-positive and Gram-negative bacteria, reinforcing the potential application of 1-(3,4-dimethylphenyl)-3-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrrolidine-2,5-dione as an antimicrobial agent .

Comparison with Similar Compounds

(a) 1-(4-Methylphenyl)-3-[(pyrimidin-2-yl)sulfanyl]pyrrolidine-2,5-dione (CAS: 6230-44-0)

• Substituents : Position 1 has a 4-methylphenyl group, and position 3 has a pyrimidin-2-yl sulfanyl group.
• The 3,4-dimethylphenyl group in the target compound may enhance steric bulk compared to the 4-methylphenyl group in this analog .

(b) 1-{3-[4-(5-Methoxy-1H-indol-3-yl)piperidin-1-yl]propyl}-3-(5-methoxy-1H-indol-3-yl)pyrrolidine-2,5-dione (4f)

• Substituents : Both positions 1 and 3 are substituted with indole-piperidine moieties.
• Key Differences : The triazole-sulfanyl group is absent, and the indole substituents introduce π-π stacking capabilities, likely influencing CNS penetration .

(c) 1-(4-Acetylphenyl)-3-(4-Bromophenyloxy)-pyrrolidine-2,5-dione

• Substituents : Position 1 has an acetylphenyl group, and position 3 has a 4-bromophenyloxy group.
• Key Differences : The sulfanyl-triazole group is replaced with an ether-linked bromophenyl group, reducing sulfur-mediated interactions and altering metabolic stability .

Pharmacological Activity

• Analogues :
  • 1-(4-Acetylphenyl)-3-(4-Bromophenyloxy)-pyrrolidine-2,5-dione : Exhibits GABA-transaminase inhibition with IC₅₀ = 100.5 µM, weaker than vigabatrin (IC₅₀ = 5.2 µM) .
  • Indole-Substituted Derivatives : Designed for serotonin receptor modulation, highlighting the role of aromatic substituents in CNS targeting .

Physicochemical Properties

Compound Name	Melting Point (°C)	Yield (%)	LogP (Predicted)	Key Functional Groups
Target Compound	N/A	N/A	~3.2*	Triazole, Sulfanyl, Dimethylphenyl
1-(4-Methylphenyl)-3-[(pyrimidin-2-yl)sulfanyl]pyrrolidine-2,5-dione	N/A	N/A	~2.8	Pyrimidine, Sulfanyl
1-(4-Acetylphenyl)-3-(4-Bromophenyloxy)-pyrrolidine-2,5-dione	100–124	80	~3.5	Acetylphenyl, Bromophenyloxy
4f (Indole-piperidine derivative)	100–109	93.8	~4.1	Indole, Piperidine

*Predicted using fragment-based methods.

Spectral and Analytical Data

• Target Compound : Expected IR peaks at ~1680 cm⁻¹ (C=O stretch) and ~1250 cm⁻¹ (C-S stretch). ¹H-NMR would show aromatic protons at δ 6.7–7.8 ppm and pyrrolidine protons at δ 3.0–5.2 ppm (based on and ) .
• Analogues :
  • 4f : ESI-HRMS confirms molecular weight (e.g., m/z 542.2481 for C₃₂H₃₃N₅O₄) .
  • Pyrazolines : FT-IR shows C=N stretches at ~1600 cm⁻¹, distinct from the target compound’s triazole C-N stretches .